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Compound of Interest

Compound Name: (Rac)-Z-FA-FMK

Cat. No.: B10775747

Get Quote

(Rac)-Z-FA-FMK (Benzyloxycarbonyl-phenylalanyl-alaninyl-fluoromethyl ketone) is a synthetic,

irreversible inhibitor of cysteine proteases. It is widely utilized in research settings as a negative

control for caspase inhibitors due to its inability to inhibit apoptosis mediated by caspases that

require a P1 aspartate residue. However, it effectively inhibits other cysteine proteases such as

cathepsin B and L, as well as effector caspases like caspases-2, -3, -6, and -7.[1][2] These

characteristics make it a valuable tool for dissecting cellular signaling pathways, particularly in

the study of apoptosis.

Data Presentation: Solubility
(Rac)-Z-FA-FMK is a solid that is insoluble in water but soluble in several organic solvents.[3]

[4] The solubility of (Rac)-Z-FA-FMK in various solvents is summarized in the table below. It is

recommended to use fresh, high-purity DMSO for reconstitution, as moisture can reduce

solubility. For in vivo applications, a formulation with DMSO, PEG300, Tween 80, and saline

can be used, although sonication is recommended to aid dissolution.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO ≥13.45 ~34.8 -

DMSO 71 183.74
Sonication is

recommended.

DMSO 77 199.26
Use fresh, high-purity

DMSO.

Ethanol 32 82.81
Sonication is

recommended.

Ethanol ≥3.57 ~9.24
Ultrasonic assistance

suggested.

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 5.18

For in vivo use.

Sonication is

recommended.

Molecular Weight of (Rac)-Z-FA-FMK: 386.42 g/mol

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of (Rac)-Z-FA-FMK, which is

a common concentration for laboratory use.

Materials:

(Rac)-Z-FA-FMK (lyophilized powder)

High-purity (>99.9%) Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Pipettes and sterile tips
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Procedure:

Bring the vial of lyophilized (Rac)-Z-FA-FMK to room temperature before opening to prevent

condensation.

To prepare a 10 mM stock solution, dissolve 1 mg of (Rac)-Z-FA-FMK in 259 µL of high-

purity DMSO. Alternatively, 263 µL of DMSO can be used.

Vortex briefly to ensure the compound is fully dissolved. Gentle warming or sonication can

be used if necessary to aid dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution at -20°C. The solution is stable for up to 6-8 months when stored

properly. Some sources suggest storage at -80°C for up to one year for solutions in solvent.

Protocol 2: Use of (Rac)-Z-FA-FMK as a Negative Control
in a Cell-Based Apoptosis Assay
This protocol provides a general guideline for using (Rac)-Z-FA-FMK as a negative control in

cell culture experiments designed to study apoptosis.

Materials:

10 mM stock solution of (Rac)-Z-FA-FMK in DMSO

Cell culture medium appropriate for the cell line being used

Cells of interest plated in a suitable culture vessel

Apoptosis-inducing agent (e.g., staurosporine, TNF-α)

Positive control caspase inhibitor (e.g., Z-VAD-FMK)

Apoptosis detection kit (e.g., Annexin V staining, caspase activity assay)

Procedure:
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Culture cells to the desired confluency.

Prepare the working solution of (Rac)-Z-FA-FMK by diluting the 10 mM stock solution in cell

culture medium to the desired final concentration. A common working concentration range is

20-100 µM.

Important: The final concentration of DMSO in the cell culture medium should not exceed

0.2%, as higher concentrations can be toxic to cells and may mask the effects of the

inhibitor. For example, to achieve a 20 µM final concentration, add 2 µL of the 10 mM stock

solution to 1 mL of culture medium, resulting in a final DMSO concentration of 0.2%.

Pre-incubate the cells with the (Rac)-Z-FA-FMK working solution for a specific period (e.g.,

30 minutes to 1 hour) before adding the apoptosis-inducing agent.

Include appropriate controls:

Untreated cells (vehicle control)

Cells treated with the apoptosis-inducing agent only

Cells pre-treated with a positive control caspase inhibitor (e.g., Z-VAD-FMK) followed by

the apoptosis-inducing agent

Add the apoptosis-inducing agent to the designated wells.

Incubate the cells for the time required to induce apoptosis (this will vary depending on the

cell type and inducing agent).

After the incubation period, assess apoptosis using a suitable detection method according to

the manufacturer's instructions.

Analyze the results. It is expected that (Rac)-Z-FA-FMK will not inhibit apoptosis induced by

agents that act through the caspase cascade requiring P1 Aspartate, thus serving as a

negative control.
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Caption: Experimental workflow for preparing and using (Rac)-Z-FA-FMK.
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Caption: Simplified signaling pathway showing the inhibitory action of (Rac)-Z-FA-FMK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for (Rac)-Z-FA-FMK].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775747/docs#application-notes-and-protocols-for-
rac-z-fa-fmk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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